Cas no 1448050-70-1 (N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448050-70-1
• MF: C₁₄H₁₁BrN₆O
• MW: 359.180740594864
• CID: 5989771
• PubChem ID: 71805151
• Update Time: 2025-06-08

N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(4-BROMO-3-METHYLPHENYL)-6-(1,2,4-TRIAZOL-1-YL)PYRIDAZINE-3-CARBOXAMIDE
• F6425-0239
• AKOS024557565
• 1448050-70-1

• Inchi： 1S/C14H11BrN6O/c1-9-6-10(2-3-11(9)15)18-14(22)12-4-5-13(20-19-12)21-8-16-7-17-21/h2-8H,1H3,(H,18,22)
• InChI Key： BOUSQLOIPWGDGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)NC(C1=CC=C(N=N1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 358.01777g/mol
• Monoisotopic Mass: 358.01777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.6Ų

Additional information on N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Introduction to N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448050-70-1)

N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1448050-70-1, represents a novel molecular structure with potential applications in the development of therapeutic agents. The unique combination of aromatic rings, heterocyclic moieties, and functional groups in its molecular framework suggests a multifaceted role in biological interactions and drug design.

The structural composition of N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide includes a pyridazine core substituted with a 1H-1,2,4-triazole ring and an amide functional group. The presence of a bromine atom at the 4-position of the phenyl ring and a methyl group at the 3-position introduces additional electronic and steric effects that can influence the compound's reactivity and binding affinity. These features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyridazine scaffold is particularly noteworthy due to its presence in several bioactive compounds that have demonstrated efficacy in preclinical and clinical studies. The incorporation of a triazole ring into the molecular structure enhances the compound's potential to interact with biological targets, thereby expanding its therapeutic scope.

One of the most compelling aspects of N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is its ability to serve as a versatile building block for more complex drug candidates. Researchers have leveraged similar molecular architectures to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The amide group in this compound provides a site for further functionalization, allowing chemists to tailor its properties for specific biological applications.

The synthesis of N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The bromination and methylation of the phenyl ring are critical steps that establish the electronic environment necessary for subsequent functionalization. The introduction of the triazole ring typically involves cycloaddition reactions with azides or alkynes, while the formation of the amide bond is achieved through condensation reactions with appropriate carboxylic acid derivatives.

The pharmacological potential of this compound has been explored in several academic studies. Researchers have investigated its interactions with various biological targets, including protein kinases and transcription factors. Preliminary findings suggest that N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide exhibits inhibitory activity against certain kinases, which could make it valuable in the treatment of cancers and inflammatory disorders. Additionally, its ability to cross cell membranes due to its lipophilic nature enhances its potential as an oral therapeutic agent.

The role of computational chemistry in optimizing the structure and properties of N-(4-bromo-3-methylphenyl)-6-(1H-1,2,4-triazol-1-y)pyridazine-3-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal pharmacophores within the molecule. These studies have provided valuable insights into how structural modifications can enhance biological activity and reduce off-target effects. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process.

In conclusion, N-(4-bromo-methylphenylH--triazol- -lyl)pyridazine-3-carboxamide (CAS No. 1448050- 70- ) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments for human health.